Cas no 1198-55-6 (Tetrachlorocatechol)

Tetrachlorocatechol structure
Tetrachlorocatechol structure
Product Name:Tetrachlorocatechol
CAS No:1198-55-6
MF:C6H2Cl4O2
MW:247.890878200531
MDL:MFCD00002190
CID:154524
PubChem ID:14537
Update Time:2025-04-19

Tetrachlorocatechol Chemical and Physical Properties

Names and Identifiers

    • 3,4,5,6-Tetrachlorobenzene-1,2-diol
    • TETRACHLOROCATECHOL
    • TETRACHLOROPYROCATECHOL
    • 3,4,5,6-tetrachloro-1,2-benzenediol
    • 3,4,5,6-tetrachloro-2-benzenediol
    • tetrachloro-1,2-benzenediol
    • tetrachloro-pyrocatecho
    • tetrachlorpyrokatechin
    • 1,2-Benzenediol,3,4,5,6-tetrachloro-
    • 3,4,5,6-Tetrachlorocatechol
    • Pyrocatechol, tetrachloro-
    • 1,2-Benzenediol, 3,4,5,6-tetrachloro-
    • Tetrachlorpyrokatechol
    • Tetrachlorpyrokatechol [Czech]
    • Tetrachlorpyrokatechin [Czech]
    • 3,4,5,6-Tetrachloro-benzene-1,2-diol
    • Benzenediol, tetrachloro-
    • 5REG09UJO0
    • RRBMVWQICIXSEO-UHFFFAO
    • AMY13239
    • NSC-29027
    • 1198-55-6
    • NSC29027
    • TETRACHLOROBENZENE-1,2-DIOL
    • SCHEMBL68786
    • J-524850
    • EN300-21597
    • BRN 1876366
    • C6H2Cl4O2
    • Z104503558
    • DTXSID4022151
    • CS-W006000
    • MFCD00002190
    • NS00002779
    • UNII-5REG09UJO0
    • CCRIS 4061
    • HY-W006000
    • F0001-0325
    • NSC 29027
    • AKOS000121218
    • CHEBI:26889
    • C18240
    • DS-4828
    • T3627
    • SY113179
    • Tetrachlorocatechol, technical, >=95.0% (HPLC)
    • FT-0659084
    • Q27109925
    • Tetrachloro-pyrocatechol
    • 1,2-Benzenediol, tetrachloro-
    • 54162-26-4
    • DS-004633
    • Tetrachlorocatechol
    • MDL： MFCD00002190
    • Inchi： 1S/C6H2Cl4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h11-12H
    • InChI Key： RRBMVWQICIXSEO-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=C(C(=C1O)O)Cl)Cl)Cl
    • BRN： 1876366

Computed Properties

  • Exact Mass: 245.88100
  • Monoisotopic Mass: 245.88089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Density: 1.8232 (rough estimate)
  • Melting Point: 193-195 °C (lit.)
  • Boiling Point: 352.31°C (rough estimate)
  • Flash Point: 140.7°C
  • Refractive Index: 1.4813 (estimate)
  • PSA: 40.46000
  • LogP: 3.71140

Tetrachlorocatechol Security Information

  • Symbol: GHS05 GHS07 GHS09
  • Signal Word：Danger
  • Hazard Statement： H302-H318-H400
  • Warning Statement： P273-P280-P305+P351+P338
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26; S36/37/39; S39
  • RTECS：UX2449000
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R20/22
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Storage Condition：2-8 °C

Tetrachlorocatechol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Tetrachlorocatechol Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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